Cas no 1353980-90-1 ([(1-Benzyl-piperidin-3-ylmethyl)-amino]-acetic acid)

• Product Name: [(1-Benzyl-piperidin-3-ylmethyl)-amino]-acetic acid
• CAS No: 1353980-90-1
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 2155688
• Update Time: 2025-05-24

[(1-Benzyl-piperidin-3-ylmethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-Benzyl-piperidin-3-ylmethyl)-amino]-acetic acid
• 2-(((1-Benzylpiperidin-3-yl)methyl)amino)acetic acid
• AM94416
• [(1-benzylpiperidin-3-ylmethyl)amino]acetic acid

• Inchi： 1S/C15H22N2O2/c18-15(19)10-16-9-14-7-4-8-17(12-14)11-13-5-2-1-3-6-13/h1-3,5-6,14,16H,4,7-12H2,(H,18,19)
• InChI Key： IFEIQTGDRPSKFT-UHFFFAOYSA-N
• SMILES： OC(CNCC1CN(CC2C=CC=CC=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 277
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on [(1-Benzyl-piperidin-3-ylmethyl)-amino]-acetic acid

Introduction to the Compound CAS No. 1353980-90-1: [(1-Benzyl-piperidin-3-ylmethyl)-amino]-acetic Acid

The compound (1-Benzyl-piperidin-3-ylmethyl)-amino-acetic acid, identified by the CAS registry number 1353980-90-1, is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of amino acids, specifically a modified form of glycine, where the amino group is substituted with a piperidine derivative. The presence of the benzyl group further enhances its structural complexity and functional versatility.

Recent studies have highlighted the importance of piperidine derivatives in drug design, particularly in the development of bioactive molecules with potential therapeutic applications. The integration of a benzyl group into the piperidine ring introduces steric and electronic effects that can modulate the compound's interactions with biological targets, such as enzymes or receptors. This makes (1-Benzyl-piperidin-3-ylmethyl)-amino-acetic acid a promising candidate for exploring novel pharmacological agents.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. Researchers have optimized synthetic pathways to enhance yield and purity, ensuring that the compound can be produced efficiently for further studies. The structural characterization of this compound has been confirmed through advanced spectroscopic techniques such as NMR and mass spectrometry, providing precise insights into its molecular architecture.

In terms of pharmacological activity, preliminary assays have demonstrated that (1-Benzyl-piperidin-3-ylmethyl)-amino-acetic acid exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. This suggests its potential role in the development of treatments for conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier has been evaluated, indicating its suitability for targeting central nervous system disorders.

Another area of interest lies in the compound's application as a chiral building block in asymmetric synthesis. The piperidine moiety introduces chirality into the molecule, which is crucial for enantioselective reactions. This property has been leveraged in recent studies to construct complex natural products and drug candidates with high enantiomeric excess.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of (1-Benzyl-piperidin-3-ylmethyl)-amino-acetic acid. These studies are essential for assessing its safety in preclinical trials and ensuring compliance with regulatory standards for pharmaceutical development.

In conclusion, (1-Benzyl-piperidin-3-ylmethyl)-amino-acetic acid, CAS No. 1353980-90-1, represents a valuable addition to the arsenal of bioactive molecules being explored for therapeutic applications. Its unique structure, combined with promising pharmacological properties, positions it as a key player in future drug discovery efforts.